Cas no 1813564-69-0 (2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid)

• Product Name: 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid
• CAS No: 1813564-69-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6034103
• PubChem ID: 165544359
• Update Time: 2025-05-21

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid
• EN300-1489079
• 1813564-69-0

• Inchi： 1S/C26H32N2O5/c1-15(2)13-22(24(29)28-23(16(3)4)25(30)31)27-26(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21-23H,13-14H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FMNPQVPFXQUTKM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)C(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid

Research Brief on 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid (CAS: 1813564-69-0)

The compound 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid (CAS: 1813564-69-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including its branched alkyl side chains and Fmoc protection, contribute to its stability and bioavailability, making it a valuable building block in medicinal chemistry.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for sequential peptide chain elongation. Recent advancements have demonstrated its efficacy in synthesizing complex peptides with high purity and yield. Additionally, studies have highlighted its role in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides while exhibiting improved pharmacokinetic properties. The compound's compatibility with automated synthesis platforms further enhances its utility in large-scale peptide production.

In the context of drug discovery, 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid has been investigated for its potential as a scaffold for small-molecule inhibitors. Researchers have utilized its structural flexibility to design compounds that target specific enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, recent publications have reported its incorporation into inhibitors of proteases and kinases, showcasing its versatility in modulating enzyme activity. The compound's ability to form stable interactions with biological targets, coupled with its synthetic accessibility, positions it as a promising candidate for further drug development efforts.

Another notable application of this compound lies in the field of bioconjugation. Its reactive carboxyl group enables covalent attachment to biomolecules such as proteins and antibodies, facilitating the development of targeted therapeutics and diagnostic agents. Recent studies have explored its use in antibody-drug conjugates (ADCs), where it serves as a linker between the antibody and the cytotoxic payload. The stability of the Fmoc group under physiological conditions ensures the controlled release of the payload at the target site, thereby minimizing off-target effects. This approach has shown promise in enhancing the efficacy and specificity of cancer therapies.

Despite its numerous advantages, challenges remain in the optimization of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid for clinical applications. Issues such as solubility, metabolic stability, and potential immunogenicity require further investigation. Recent research has focused on modifying the compound's side chains and protecting groups to address these limitations. For example, the introduction of polar substituents has been shown to improve aqueous solubility, while alternative protecting groups have been explored to enhance metabolic stability. These efforts underscore the ongoing innovation in the field and the potential for this compound to contribute to the next generation of therapeutics.

In conclusion, 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid (CAS: 1813564-69-0) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug discovery, and bioconjugation highlight its broad utility and potential for advancing therapeutic development. Continued research into its optimization and application will undoubtedly yield further insights and innovations, solidifying its role as a cornerstone in the field.